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Compound of Interest

Compound Name: Eplivanserin

Cat. No.: B560403 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. Eplivanserin, an investigational drug, requires careful handling and disposal due

to its potential hazards. This document provides essential, step-by-step guidance for the safe

disposal of eplivanserin, ensuring compliance with regulatory standards and minimizing

environmental impact.

Hazard Profile of Eplivanserin
Eplivanserin is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following hazards:

Harmful if swallowed (Acute toxicity, oral)[1]

Very toxic to aquatic life (Hazardous to the aquatic environment, acute hazard)[1]

Very toxic to aquatic life with long lasting effects (Hazardous to the aquatic environment,

long-term hazard)[1]

These classifications underscore the necessity for treating eplivanserin as hazardous waste,

with a particular emphasis on preventing its release into the environment.
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Hazard

Classification
GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Hazardous to the

Aquatic Environment,

Acute Hazard

Category 1 Warning
H400: Very toxic to

aquatic life

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 1 Warning

H410: Very toxic to

aquatic life with long

lasting effects

Data sourced from PubChem CID 135456190[1]

Step-by-Step Disposal Protocol for Eplivanserin
The following procedures are based on general best practices for hazardous pharmaceutical

waste and should be adapted to comply with local, state, and federal regulations.

1. Waste Identification and Segregation:

Clearly label all containers with waste eplivanserin, including residual amounts in vials,

contaminated personal protective equipment (PPE), and any other materials that have come

into contact with the compound.

Segregate eplivanserin waste from non-hazardous waste streams. It is often required to

use specific, color-coded containers for hazardous pharmaceutical waste, typically black

containers for RCRA hazardous waste.

2. Packaging and Storage:

Ensure that waste containers are securely sealed, leak-proof, and made of a material

compatible with eplivanserin.

Store the packaged waste in a designated, secure area away from general laboratory traffic

and drains. This area should be clearly marked as "Hazardous Waste."
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3. Disposal Method:

Do Not Dispose Down the Drain: Due to its high aquatic toxicity, eplivanserin must not be

disposed of down the sink or in any sewer system.[2] The EPA's Subpart P regulations for

healthcare facilities explicitly ban the sewering of hazardous waste pharmaceuticals.[2]

Incineration: The recommended disposal method for hazardous pharmaceutical waste is

incineration at a licensed hazardous waste facility.[2][3] This process destroys the active

pharmaceutical ingredient, preventing its release into the environment.

Engage a Licensed Waste Management Contractor: Contract with a certified hazardous

waste disposal company that is experienced in handling pharmaceutical waste. They will

ensure that the waste is transported, treated, and disposed of in compliance with all relevant

regulations, including the Resource Conservation and Recovery Act (RCRA).[2][3][4]

4. Documentation:

Maintain a detailed inventory of all eplivanserin waste, including quantities and disposal

dates.

Retain all documentation provided by the waste management contractor, such as waste

manifests, as proof of proper disposal.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

eplivanserin in a laboratory or research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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